Cas no 1805118-34-6 (Ethyl 4-chloro-2-cyano-5-ethylphenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-5-ethylphenylacetate
• CAS No: 1805118-34-6
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5038225
• Update Time: 2025-06-15

Ethyl 4-chloro-2-cyano-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-5-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-5-10(7-13(16)17-4-2)11(8-15)6-12(9)14/h5-6H,3-4,7H2,1-2H3
• InChI Key： BVYNAKPAWWYLFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(CC(=O)OCC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-cyano-5-ethylphenylacetate

Ethyl 4-chloro-2-cyano-5-ethylphenylacetate (CAS No. 1805118-34-6): A Comprehensive Overview

Ethyl 4-chloro-2-cyano-5-ethylphenylacetate (CAS No. 1805118-34-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis techniques.

The molecular structure of Ethyl 4-chloro-2-cyano-5-ethylphenylacetate consists of a phenyl ring substituted with a chloro group at the 4-position, a cyano group at the 2-position, and an ethyl group at the 5-position, further esterified with an ethyl group at the carboxyl terminus. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like Ethyl 4-chloro-2-cyano-5-ethylphenylacetate. Researchers have been investigating its role in modulating various biological pathways, with particular focus on its interactions with enzymes and receptors involved in inflammation and pain management. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain inflammatory mediators, making it a promising candidate for further development into anti-inflammatory therapies.

The synthesis of Ethyl 4-chloro-2-cyano-5-ethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to optimize the synthetic route. These techniques not only enhance the efficiency of the synthesis but also contribute to the scalability of the process for industrial applications.

One of the key advantages of using Ethyl 4-chloro-2-cyano-5-ethylphenylacetate as a building block in pharmaceutical research is its versatility. The presence of multiple reactive sites allows for further derivatization, enabling chemists to design a wide range of analogs with tailored biological activities. This flexibility is crucial for drug discovery efforts, as it allows researchers to fine-tune the properties of potential drug candidates to improve efficacy and reduce side effects.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Ethyl 4-chloro-2-cyano-5-ethylphenylacetate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug-receptor binding affinities and mechanisms of action. These computational approaches complement experimental data, providing a more comprehensive understanding of the compound's pharmacological profile.

The industrial relevance of Ethyl 4-chloro-2-cyano-5-ethylphenylacetate extends beyond academic research. Its synthesis and application in pharmaceutical manufacturing highlight its importance as a key intermediate in producing high-value chemical products. As demand for innovative therapeutic solutions grows, compounds like this are expected to play a crucial role in meeting the needs of modern medicine.

In conclusion, Ethyl 4-chloro-2-cyano-5-ethylphenylacetate (CAS No. 1805118-34-6) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for developing new drugs and advanced materials. Continued research and innovation in this area are likely to yield further insights into its applications and expand its utility across various industries.